
Comparative analysis of Delmadinone-d5 from
different suppliers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Delmadinone-d5

Cat. No.: B15556953

Get Quote

Comparative Analysis of Delmadinone-d5 from
Various Suppliers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Delmadinone-d5, a deuterated derivative of

Delmadinone, from three prominent suppliers: LGC Standards (distributing for Toronto

Research Chemicals - TRC), Pharmaffiliates, and MedChemExpress. Delmadinone-d5 is

commonly used as an internal standard in pharmacokinetic and metabolic studies. The

selection of a high-quality isotopic standard is crucial for the accuracy and reliability of

analytical data. This guide aims to assist researchers in making an informed decision by

comparing the available product specifications and outlining the necessary experimental

protocols for verification.

Data Presentation
The following table summarizes the publicly available data for Delmadinone-d5 from the

specified suppliers. It is important to note that while suppliers guarantee their products meet

certain specifications, batch-specific Certificates of Analysis (CoA) containing precise
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quantitative data are typically provided upon purchase and are not always publicly accessible.

The information below is compiled from the suppliers' official product pages.

Parameter
LGC Standards
(TRC)

Pharmaffiliates MedChemExpress

Product Code TRC-D230657 PA STI 025490 HY-W767001

Synonyms

6-Chloro-17-

hydroxypregna-1,4,6-

triene-3,20-dione-d5,

Δ1-Chlormadinone-d5

6-Chloro-17-

hydroxypregna-1,4,6-

triene-3,20-dione-d5;

Δ1-Chlormadinone-d5

Δ1-Chlormadinone-d5

Molecular Formula C₂₁H₂₀D₅ClO₃ C₂₁H₂₀D₅ClO₃ C₂₁H₂₀D₅ClO₃

Molecular Weight 365.91 365.91 365.91

Chemical Purity
>95% (Typically by

HPLC)

Information not

publicly available

Information not

publicly available

Isotopic Purity
Information not

publicly available

Information not

publicly available

Information not

publicly available

Storage -20°C 2-8°C Refrigerator

Please store the

product under the

recommended

conditions in the

Certificate of Analysis

Appearance
Information not

publicly available

Information not

publicly available

Information not

publicly available

Note: The absence of specific public data for chemical and isotopic purity necessitates that

researchers request batch-specific Certificates of Analysis from the suppliers before purchase

or perform in-house quality control testing.

Experimental Protocols
To ensure the quality and performance of Delmadinone-d5 for its intended application, a

series of analytical tests should be performed. Below are detailed methodologies for key
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experiments.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of Delmadinone-d5 and to identify and quantify

any impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water. The specific gradient profile should be

optimized to achieve good separation of the main peak from any impurities.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV detection at a wavelength appropriate for Delmadinone (e.g., 285

nm).

Sample Preparation: A stock solution of Delmadinone-d5 is prepared in a suitable solvent

such as acetonitrile or methanol at a concentration of approximately 1 mg/mL. This is then

diluted to a working concentration (e.g., 100 µg/mL) with the mobile phase.

Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.

The area of the main peak and any impurity peaks are integrated.

Calculation: The chemical purity is calculated as the percentage of the area of the main peak

relative to the total area of all peaks.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)
Objective: To determine the isotopic purity of Delmadinone-d5, specifically the percentage of

the d5 species.
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Methodology:

Instrumentation: A high-resolution mass spectrometer (e.g., a Quadrupole Time-of-Flight (Q-

TOF) or Orbitrap mass spectrometer) coupled to a suitable ionization source (e.g.,

Electrospray Ionization - ESI).

Sample Introduction: The sample can be introduced directly via infusion or through an LC

system.

Mass Spectrometer Settings: The instrument should be operated in full scan mode to

observe the isotopic distribution of the molecular ion.

Data Acquisition: Acquire the mass spectrum of the Delmadinone-d5 sample.

Data Analysis:

Identify the monoisotopic peak of the unlabeled Delmadinone (d0) and the corresponding

peaks for the deuterated species (d1, d2, d3, d4, and d5).

Integrate the ion intensities for each of these isotopic peaks.

Calculate the isotopic enrichment for the d5 species using the following formula: Isotopic

Enrichment (%) = (Intensity of d5 peak / Sum of intensities of d0 to d5 peaks) x 100

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Delmadinone-d5 and the positions of the

deuterium labels.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve an appropriate amount of the Delmadinone-d5 sample in a

deuterated solvent (e.g., Chloroform-d, DMSO-d6).

Experiments:
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¹H NMR: To observe the proton signals. The absence or significant reduction of signals at

the positions of deuteration confirms the labeling.

¹³C NMR: To confirm the carbon skeleton of the molecule.

2D NMR (e.g., COSY, HSQC): To aid in the complete structural assignment and confirm

the locations of deuterium incorporation.

Data Analysis: The acquired NMR spectra are compared with the expected spectra for

Delmadinone to confirm the structure and the positions of the deuterium atoms.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the comparative analysis of

Delmadinone-d5 from different suppliers.
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Caption: Workflow for the comparative analysis of Delmadinone-d5.

To cite this document: BenchChem. [Comparative analysis of Delmadinone-d5 from different
suppliers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556953/docs#comparative-analysis-of-
delmadinone-d5-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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